Cas no 1592850-43-5 (1-(7-Chloro-1-benzofuran-2-yl)-2-methylbutan-1-one)

• Product Name: 1-(7-Chloro-1-benzofuran-2-yl)-2-methylbutan-1-one
• CAS No: 1592850-43-5
• MF: C₁₃H₁₃ClO₂
• MW: 236.694123029709
• CID: 6018556
• PubChem ID: 114725269
• Update Time: 2025-06-13

1-(7-Chloro-1-benzofuran-2-yl)-2-methylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1592850-43-5
• 1-(7-chloro-1-benzofuran-2-yl)-2-methylbutan-1-one
• EN300-744906
• 1-(7-Chloro-1-benzofuran-2-yl)-2-methylbutan-1-one

• Inchi： 1S/C13H13ClO2/c1-3-8(2)12(15)11-7-9-5-4-6-10(14)13(9)16-11/h4-8H,3H2,1-2H3
• InChI Key： FRXFFMBFCSXDIX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OC(=C2)C(C(C)CC)=O

Computed Properties

• Exact Mass: 236.0604073g/mol
• Monoisotopic Mass: 236.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-(7-Chloro-1-benzofuran-2-yl)-2-methylbutan-1-one

Comprehensive Analysis of 1-(7-Chloro-1-benzofuran-2-yl)-2-methylbutan-1-one (CAS 1592850-43-5)

1-(7-Chloro-1-benzofuran-2-yl)-2-methylbutan-1-one (CAS 1592850-43-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. With its unique benzofuran core structure and chloro-substituted aromatic ring, this compound exhibits intriguing chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for heterocyclic drug development, given the prevalence of benzofuran derivatives in modern therapeutics.

The compound's molecular structure combines a 2-methylbutan-1-one moiety with a 7-chlorobenzofuran system, creating a versatile scaffold for further chemical modifications. This structural feature aligns with current trends in fragment-based drug design, where researchers seek modular compounds that can be easily optimized for specific biological targets. The presence of both electron-withdrawing (chloro) and electron-donating (alkyl) groups in the same molecule offers interesting possibilities for tuning electronic properties in material science applications.

Recent studies have highlighted the growing importance of benzofuran-containing compounds in addressing contemporary health challenges. While 1-(7-Chloro-1-benzofuran-2-yl)-2-methylbutan-1-one itself is not a therapeutic agent, its structural features resemble those found in compounds being investigated for various applications. The scientific community continues to explore novel small molecule architectures like this one, particularly in the context of developing more efficient chemical synthesis pathways and sustainable production methods.

From a synthetic chemistry perspective, CAS 1592850-43-5 represents an interesting case study in regioselective functionalization of aromatic systems. The 7-position chlorination pattern on the benzofuran ring offers distinct reactivity compared to other substitution patterns, making it valuable for structure-activity relationship studies. Researchers working on catalyzed cross-coupling reactions often use such compounds to test new catalytic systems and reaction conditions.

The compound's physicochemical properties, including its lipophilicity profile and molecular geometry, make it suitable for various analytical chemistry applications. It serves as a reference standard in chromatographic method development and as a model compound for studying molecular interactions in solution. These applications are particularly relevant given the current emphasis on quality control in chemical manufacturing and the need for reliable analytical standards.

In material science, derivatives of 1-(7-Chloro-1-benzofuran-2-yl)-2-methylbutan-1-one have shown promise as components in organic electronic materials. The conjugated system of the benzofuran core, combined with the electronic effects of the chloro substituent, creates interesting possibilities for charge transport applications. This aligns with current research trends toward developing more efficient organic semiconductors for next-generation electronic devices.

The compound's stability under various conditions makes it particularly useful for mechanistic studies in organic chemistry. Researchers investigating reaction pathways or intermediate characterization often employ such well-defined compounds to gain insights into complex chemical transformations. This application has become increasingly important with the growing emphasis on green chemistry principles and the need to understand reaction mechanisms at a fundamental level.

From a commercial perspective, CAS 1592850-43-5 represents an important building block in the fine chemicals market. Its unique combination of structural features makes it valuable for companies specializing in custom synthesis and contract research. The compound's availability and well-characterized properties contribute to its utility in various research and development settings, particularly in pharmaceutical and agrochemical applications where structure diversification is crucial.

Ongoing research continues to uncover new potential applications for 1-(7-Chloro-1-benzofuran-2-yl)-2-methylbutan-1-one and its derivatives. The compound's versatility stems from its balanced combination of aromatic and aliphatic characteristics, allowing for diverse chemical modifications. As the scientific community places greater emphasis on molecular complexity and structural novelty in drug discovery and materials science, compounds like this will likely remain important tools for researchers across multiple disciplines.

Quality control and characterization of 1-(7-Chloro-1-benzofuran-2-yl)-2-methylbutan-1-one typically involve advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for research applications. The growing demand for well-characterized research chemicals in academic and industrial settings underscores the importance of such analytical protocols.

In conclusion, 1-(7-Chloro-1-benzofuran-2-yl)-2-methylbutan-1-one (CAS 1592850-43-5) represents an important example of modern heterocyclic chemistry with broad potential applications. Its unique structural features and well-defined properties make it valuable for diverse research areas, from pharmaceutical development to materials science. As research continues to evolve, this compound and its derivatives will likely play an increasingly important role in addressing current scientific challenges and developing innovative solutions across multiple disciplines.